Cas no 1805214-95-2 (Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate)

• Product Name: Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate
• CAS No: 1805214-95-2
• MF: C₁₀H₅F₆NO₄
• MW: 317.141423940659
• CID: 4795283
• Update Time: 2025-06-13

Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate

• Inchi： 1S/C10H5F6NO4/c1-21-8(18)4-2-5(9(11,12)13)7(17(19)20)6(3-4)10(14,15)16/h2-3H,1H3
• InChI Key： RXHIMUMJBBQXBM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(C(F)(F)F)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1

Additional information on Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate

Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate (CAS No. 1805214-95-2): A Comprehensive Overview

Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate, identified by its CAS number 1805214-95-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitroaromatic esters, characterized by the presence of nitro and trifluoromethyl groups, which contribute to its unique chemical properties and potential applications.

The molecular structure of Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate consists of a benzoate core substituted with two trifluoromethyl groups at the 3rd and 5th positions, along with a nitro group at the 4th position. This arrangement imparts high lipophilicity and electronic characteristics that make it a valuable intermediate in synthetic chemistry. The trifluoromethyl groups enhance the metabolic stability of the compound, while the nitro group provides a site for further functionalization through reduction or other chemical transformations.

In recent years, there has been a growing interest in nitroaromatic compounds due to their versatile applications in drug discovery and material science. The presence of both nitro and trifluoromethyl substituents in Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate makes it a promising candidate for developing novel therapeutic agents. Specifically, researchers have been exploring its potential in creating kinase inhibitors, which are crucial for treating various types of cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The benzoate ester moiety can be hydrolyzed to yield corresponding carboxylic acids, which can then be further modified through various coupling reactions. This flexibility allows chemists to tailor the properties of the final product to meet specific biological activity requirements.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their binding affinity to biological targets, leading to improved pharmacological effects. In the case of Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate, the electron-withdrawing nature of the trifluoromethyl groups and the electron-donating effect of the nitro group create a delicate balance that can fine-tune its interaction with biological receptors.

The compound has also shown promise in materials science applications, particularly in the development of advanced polymers and liquid crystals. The rigid aromatic backbone and the presence of multiple substituents provide structural stability and tunable electronic properties, making it suitable for use in optoelectronic devices and high-performance materials.

From a synthetic chemistry perspective, Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate serves as an excellent precursor for constructing more complex molecular architectures. The nitro group can be selectively reduced to an amine, which can then undergo further functionalization such as diazotization or coupling with other heterocycles. This versatility makes it a valuable tool for medicinal chemists seeking to develop new drug candidates.

The trifluoromethyl groups not only enhance lipophilicity but also influence metabolic pathways by increasing metabolic stability. This property is particularly important in drug design, as it can prolong the half-life of a drug within the body, leading to more effective treatment outcomes. Additionally, the electron-withdrawing effect of these groups can modulate reactivity, making them useful in controlling reaction pathways during synthesis.

In conclusion, Methyl 3,5-bis(trifluoromethyl)-4-nitrobenzoate (CAS No. 1805214-95-2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.